
picoxystrobin risk assessment human health

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Picoxystrobin

CAS No.: 117428-22-5

Cat. No.: S639991

Get Quote

Human Health Risk Assessment Summary

Assessment Aspect Key Findings & Status Source & Date

Overall Conclusion Could not be finalized. Critical concerns identified; no
reference values established.

EFSA Peer
Review, 2016 [1]

Genotoxicity Unresolved. No conclusion on genotoxic potential; a
critical area of concern.

EFSA Peer
Review, 2016 [1]

Metabolite Toxicity Unresolved. Clastogenic/aneugenic potential of
metabolite IN-H8612 cannot be excluded.

EFSA Peer
Review, 2016 [1]

Mitochondrial Toxicity Confirmed. Identified as a potential mitochondrial
toxicant in vitro; merits further in vivo study.

Tox21 Program,
2018 [2]

EPA Human Health
Benchmarks

Not listed. Not among pesticides with established
HHBPs in the 2021 database.

US EPA, 2021 [3]

Detailed Experimental Insights

For researchers designing studies, here is a deeper look into the specific experimental data and identified

concerns.
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Mechanism of Action and Mitochondrial Toxicity

Picoxystrobin is a Quinone outside Inhibitor (QoI) that disrupts mitochondrial function by inhibiting the

cytochrome bc1 complex in the electron transport chain [4]. This blockage halts ATP production and can

lead to cell death [4].

Tox21 Tiered Testing: A high-throughput screen identified picoxystrobin among 622 compounds
that significantly decreased mitochondrial membrane potential (MMP) [2].

Tertiary Assays: Follow-up tests on the 34 most active compounds confirmed picoxystrobin's
activity. It was flagged as one of four "not well-characterized" mitochondrial toxicants requiring

additional in vivo characterization [2].

This mechanism is visualized in the following pathway:
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Identified Data Gaps and Concerns

The EFSA peer review could not finalize the human health risk assessment due to several critical data gaps

[1]:
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Genotoxic Potential: Studies were insufficient to rule out picoxystrobin's potential to cause genetic

damage.
Toxicological Profile of Metabolites: More data is needed on the safety of breakdown products (IN-

H8612, IN-QDY62, IN-QDY63, IN-QDK50).
Endocrine Disruption: Further studies are required to assess potential endocrine-disrupting

properties.
Consumer Risk Assessment: Without defined reference values, a consumer risk assessment from

dietary exposure (e.g., via MRLs) could not be performed.

Implications for Researchers

The existing data presents both cautions and opportunities for further research:

Use with Caution: The unresolved genotoxicity and metabolite concerns indicate that picoxystrobin
should be handled as a potential health risk until more definitive safety data is available.
Focus for Future Studies: The most critical need is for data that resolves the genotoxicity
concerns and characterizes the toxicity of its major environmental metabolites.
Comparative Assessments: A full comparison with alternative fungicides is not yet possible from a

human health perspective due to these unresolved issues. Future comparative guides should
prioritize compounds with a more complete and favorable toxicological profile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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